Cas no 2901083-50-7 (1-(5-Bromo-2,3,4-trifluorophenyl)-2-methylpropan-1-ol)

• Product Name: 1-(5-Bromo-2,3,4-trifluorophenyl)-2-methylpropan-1-ol
• CAS No: 2901083-50-7
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• CID: 6796097
• PubChem ID: 171366470
• Update Time: 2025-10-31

1-(5-Bromo-2,3,4-trifluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• MFCD34783467
• 1-(5-Bromo-2,3,4-trifluorophenyl)-2-methylpropan-1-ol
• 2901083-50-7

• Inchi： 1S/C10H10BrF3O/c1-4(2)10(15)5-3-6(11)8(13)9(14)7(5)12/h3-4,10,15H,1-2H3
• InChI Key： IWCIHPUIBWPFPB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1)C(C(C)C)O)F)F)F

Computed Properties

• Exact Mass: 281.98671g/mol
• Monoisotopic Mass: 281.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(5-Bromo-2,3,4-trifluorophenyl)-2-methylpropan-1-ol

Introduction to 1-(5-Bromo-2,3,4-trifluorophenyl)-2-methylpropan-1-ol (CAS No. 2901083-50-7)

1-(5-Bromo-2,3,4-trifluorophenyl)-2-methylpropan-1-ol (CAS No. 2901083-50-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its brominated and fluorinated aromatic ring, which imparts specific chemical and physical properties that make it a valuable candidate for further research and development.

The molecular formula of 1-(5-Bromo-2,3,4-trifluorophenyl)-2-methylpropan-1-ol is C₁₀H₉BrF₃O, with a molecular weight of approximately 277.07 g/mol. The compound's structure consists of a brominated and trifluorinated phenyl ring attached to a 2-methylpropan-1-ol moiety. This combination of functional groups provides a diverse range of chemical reactivity and biological activity, making it an interesting target for synthetic chemists and medicinal chemists alike.

In the context of pharmaceutical research, 1-(5-Bromo-2,3,4-trifluorophenyl)-2-methylpropan-1-ol has been explored for its potential as a lead compound in the development of new drugs. The bromine and fluorine substituents on the aromatic ring can influence the compound's pharmacokinetic properties, such as solubility, stability, and metabolic pathways. Additionally, the alcohol functionality can be readily modified through various chemical reactions to generate a library of analogs with diverse biological activities.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to improve the potency and selectivity of lead molecules. For instance, a study published in the Journal of Medicinal Chemistry reported that fluorinated derivatives of certain compounds exhibited enhanced binding affinity to specific protein targets compared to their non-fluorinated counterparts. This finding underscores the potential of 1-(5-Bromo-2,3,4-trifluorophenyl)-2-methylpropan-1-ol as a starting point for the design of more effective therapeutic agents.

Beyond its pharmaceutical applications, 1-(5-Bromo-2,3,4-trifluorophenyl)-2-methylpropan-1-ol has also been investigated for its use in materials science. The presence of bromine and fluorine atoms can significantly alter the electronic properties of organic materials, making them suitable for applications in electronic devices and sensors. A study published in Advanced Materials demonstrated that fluorinated organic compounds could be used to enhance the performance of organic field-effect transistors (OFETs) by improving charge carrier mobility and device stability.

The synthesis of 1-(5-Bromo-2,3,4-trifluorophenyl)-2-methylpropan-1-ol typically involves multistep reactions that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the nucleophilic substitution of a bromoalkane with an alcohol followed by the introduction of the trifluoromethylated phenyl group through cross-coupling reactions such as Suzuki or Sonogashira coupling. These reactions are often catalyzed by palladium-based catalysts and require inert atmosphere conditions to prevent side reactions.

The physical properties of 1-(5-Bromo-2,3,4-trifluorophenyl)-2-methylpropan-1-ol, such as its melting point (typically around 60°C) and boiling point (approximately 180°C at reduced pressure), are influenced by the presence of the bromine and fluorine substituents. These properties make it suitable for various analytical techniques such as gas chromatography (GC) and high-performance liquid chromatography (HPLC), which are essential for quality control in both research and industrial settings.

In conclusion, 1-(5-Bromo-2,3,4-trifluorophenyl)-2-methylpropan-1-ol (CAS No. 2901083-50-7) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique chemical structure provides a foundation for further exploration into its biological activity and physical properties. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions for various industries.